Cas no 1805588-63-9 (3-Chloro-4-cyano-5-mercaptobenzenesulfonyl chloride)
3-Chloro-4-cyano-5-mercaptobenzenesulfonyl chloride is a versatile sulfonyl chloride derivative with applications in organic synthesis and pharmaceutical intermediates. Its reactive sulfonyl chloride group enables efficient sulfonylation reactions, while the chloro, cyano, and mercapto substituents provide multiple sites for further functionalization. This compound is particularly useful in the preparation of sulfonamides, thioethers, and other sulfur-containing derivatives. The presence of electron-withdrawing groups enhances its reactivity in nucleophilic substitution reactions. It is commonly employed in medicinal chemistry research for the development of bioactive molecules. Proper handling is required due to its moisture sensitivity and potential reactivity. Storage under inert conditions is recommended to maintain stability.
1805588-63-9 structure
Product Name:3-Chloro-4-cyano-5-mercaptobenzenesulfonyl chloride
CAS No:1805588-63-9
MF:C7H3Cl2NO2S2
MW:268.140217065811
CID:4961230
Update Time:2025-06-07
3-Chloro-4-cyano-5-mercaptobenzenesulfonyl chloride Chemical and Physical Properties
Names and Identifiers
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- 3-Chloro-4-cyano-5-mercaptobenzenesulfonyl chloride
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- Inchi： 1S/C7H3Cl2NO2S2/c8-6-1-4(14(9,11)12)2-7(13)5(6)3-10/h1-2,13H
- InChI Key： RDBYAFUFCKHIHF-UHFFFAOYSA-N
- SMILES： ClS(C1C=C(C(C#N)=C(C=1)S)Cl)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 356
- XLogP3: 2.4
- Topological Polar Surface Area: 67.3
3-Chloro-4-cyano-5-mercaptobenzenesulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A014005614-250mg |
3-Chloro-4-cyano-5-mercaptobenzenesulfonyl chloride |
1805588-63-9 | 97% | 250mg |
504.00 USD | 2021-06-22 | |
| Alichem | A014005614-500mg |
3-Chloro-4-cyano-5-mercaptobenzenesulfonyl chloride |
1805588-63-9 | 97% | 500mg |
847.60 USD | 2021-06-22 | |
| Alichem | A014005614-1g |
3-Chloro-4-cyano-5-mercaptobenzenesulfonyl chloride |
1805588-63-9 | 97% | 1g |
1,534.70 USD | 2021-06-22 |
3-Chloro-4-cyano-5-mercaptobenzenesulfonyl chloride Related Literature
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Suneel Gangada,Naresh Duvva,Raghu Chitta Phys. Chem. Chem. Phys., 2018,20, 21352-21367
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A. M. Al-Sabagh,F. Z. Yehia,David R. K. Harding,Gh. Eshaq,A. E. ElMetwally Green Chem., 2016,18, 3997-4003
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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